Cas no 75860-82-1 (Thieno[2,3-d]pyrimidin-2(1H)-one,4-amino-5-methyl-1-b-D-ribofuranosyl-)

• Product Name: Thieno[2,3-d]pyrimidin-2(1H)-one,4-amino-5-methyl-1-b-D-ribofuranosyl-
• CAS No: 75860-82-1
• MF: C₁₂H₁₅N₃O₅S
• MW: 313.32960152626
• CID: 578574
• PubChem ID: 302573
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-2(1H)-one,4-amino-5-methyl-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-2(1H)-one,4-amino-5-methyl-1-b-D-ribofuranosyl-
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylthieno[2,3-d]pyrimidin-2-one
• 4-amino-5-methyl-1-pentofuranosylthieno[2,3-d]pyrimidin-2(1H)-one
• AC1L70T4
• NSC188487
• NSC-188487
• DTXSID60307128
• 75860-82-1

• Inchi： 1S/C12H15N3O5S/c1-4-3-21-11-6(4)9(13)14-12(19)15(11)10-8(18)7(17)5(2-16)20-10/h3,5,7-8,10,16-18H,2H2,1H3,(H2,13,14,19)
• InChI Key： KLUUDHZZLGRCLD-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(N)=NC(N(C1=2)C1C(C(C(CO)O1)O)O)=O

Computed Properties

• Exact Mass: 313.07335
• Monoisotopic Mass: 313.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.93
• Boiling Point: 635.5°Cat760mmHg
• Flash Point: 338.1°C
• Refractive Index: 1.837
• PSA: 128.61
• LogP: -0.45870